Cas no 518336-10-2 (Benzoic acid, 4-[(1-methylpropyl)amino]- (9CI))

• Product Name: Benzoic acid, 4-[(1-methylpropyl)amino]- (9CI)
• CAS No: 518336-10-2
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 1023108
• PubChem ID: 12143388
• Update Time: 2025-04-20

Benzoic acid, 4-[(1-methylpropyl)amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(1-methylpropyl)amino]- (9CI)
• 4-(sec-Butylamino)benzoic acid
• 518336-10-2
• Benzoic acid, 4-[(1-methylpropyl)amino]-
• DB-325930

• Inchi： 1S/C11H15NO2/c1-3-8(2)12-10-6-4-9(5-7-10)11(13)14/h4-8,12H,3H2,1-2H3,(H,13,14)
• InChI Key： VMDOPIJCRCOZIT-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)NC(C)CC)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.3Ų